Cas no 191110-61-9 (methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate)

• Product Name: methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate
• CAS No: 191110-61-9
• MF: C₁₀H₁₉NO₅
• MW: 233.261563539505
• MDL: MFCD24465695
• CID: 1384064
• PubChem ID: 13221874
• Update Time: 2025-11-02

methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Serine, N-[(1,1-dimethylethoxy)carbonyl]-2-methyl-, methyl ester
• methyl 2-{[(tert-butoxy)carbonyl]amino}-3-hydroxy-2-methylpropanoate
• methyl 2-((tert-butoxycarbonyl)amino)-3-hydroxy-2-methylpropanoate
• methyl 3-hydroxy-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• Methyl (R)-2-(Boc-amino)-3-hydroxy-2-methylpropanoate
• Boc-2-Me-D-Ser-Ome
• AT18232
• SY264934
• Z2306177136
• 2-tert-Butoxycarbonylamino-3-hydroxy-2-methyl-propionic acid methyl ester
• rac-methyl 2-[(tert-butoxy)carbony
• methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate

• MDL： MFCD24465695
• Inchi： 1S/C10H19NO5/c1-9(2,3)16-8(14)11-10(4,6-12)7(13)15-5/h12H,6H2,1-5H3,(H,11,14)
• InChI Key： OUUNEDPIBZNRMT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OC)(C)CO)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 271
• XLogP3: 0.4
• Topological Polar Surface Area: 84.9

Additional information on methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate

Comprehensive Guide to Methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate (CAS No. 191110-61-9)

Methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate (CAS No. 191110-61-9) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and fine chemical manufacturing. This compound belongs to the class of ester derivatives and features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protecting group, a hydroxyl group, and a methyl ester. Its structural versatility makes it a valuable intermediate in drug discovery and bioconjugation applications.

The growing interest in peptide-based therapeutics and small-molecule drugs has increased demand for high-purity intermediates like Methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate. Researchers often search for "Boc-protected amino acid derivatives" or "hydroxy-methyl ester applications in drug synthesis," highlighting its relevance in modern medicinal chemistry. This compound is particularly useful in constructing complex molecular architectures due to its reactive hydroxyl and ester functionalities.

From a chemical perspective, CAS No. 191110-61-9 exhibits excellent solubility in common organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and dimethylformamide (DMF). This property facilitates its use in various coupling reactions and solid-phase peptide synthesis (SPPS) protocols. The Boc group serves as a temporary protecting group for amines, which can be selectively removed under mild acidic conditions without affecting other sensitive functional groups.

Recent advancements in green chemistry have sparked interest in optimizing synthetic routes for compounds like Methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate. Many researchers are investigating "environmentally friendly peptide coupling reagents" or "Boc deprotection methods" to improve sustainability in pharmaceutical production. The compound's stability under neutral conditions and controlled reactivity make it suitable for automated synthesis platforms and high-throughput screening applications.

In the pharmaceutical industry, 191110-61-9 serves as a key building block for protease inhibitors, antiviral agents, and enzyme modulators. Its structural motif appears in several investigational drugs targeting metabolic disorders and inflammatory diseases. The presence of both hydrophilic (hydroxyl) and lipophilic (tert-butyl) groups contributes to balanced physicochemical properties, addressing common challenges in drug bioavailability optimization.

Quality control of Methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate typically involves analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). Manufacturers emphasize "HPLC purity standards for Boc-amino acid esters" to meet stringent regulatory requirements in drug development. The compound's stability profile allows for long-term storage when protected from moisture and maintained at controlled temperatures.

The global market for pharmaceutical intermediates continues to expand, with CAS 191110-61-9 finding applications beyond traditional peptide chemistry. Emerging trends include its use in biomaterials engineering, drug delivery systems, and diagnostic probe development. Researchers are particularly interested in its potential for creating "multifunctional drug conjugates" and "targeted therapeutic agents" with improved specificity.

From a synthetic chemistry viewpoint, the methyl ester group in 191110-61-9 offers versatility for further transformations. Common modifications include ester hydrolysis to carboxylic acids, reductive amination of the carbonyl group, or cross-coupling reactions to create more complex structures. These transformations are frequently searched as "methyl ester conversion techniques" or "Boc-amino acid functionalization methods" in chemical databases.

Safety considerations for handling Methyl 2-{(tert-butoxy)carbonylamino}-3-hydroxy-2-methylpropanoate follow standard laboratory protocols for non-hazardous organic compounds. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's Material Safety Data Sheet (MSDS) provides detailed information about storage conditions, incompatible materials, and first-aid measures, addressing common queries about "safe handling of Boc-protected compounds."

Future research directions for CAS No. 191110-61-9 may explore its incorporation into biodegradable polymers or smart drug release systems. The compound's unique stereochemistry also presents opportunities for developing chiral catalysts or asymmetric synthesis auxiliaries. These potential applications align with current industry searches for "sustainable pharmaceutical ingredients" and "green chemistry building blocks," ensuring continued relevance in chemical innovation.